CR-1-30-B

• Molecular Formula: C28H29NO8
• Molecular Weight: 507.5 g/mol
• InChI: InChI=1S/C28H29NO8/c1-33-18-12-10-17(11-13-18)28-23(16-8-6-5-7-9-16)22(26(31)29-36-4)25(30)27(28,32)24-20(35-3)14-19(34-2)15-21(24)37-28/h5-15,22-23,25,30,32H,1-4H3,(H,29,31)/t22-,23-,25-,27+,28+/m0/s1
• InChIKey: KLSIFOJPWJBRFH-DFEWDZLZSA-N

CR-1-30-B: The Inactive Enantiomer Control for CR-1-31-B in eIF4A and MUC1-C Oncoprotein Research

CR-1-30-B (CAS: 1352914-53-4) is a synthetic rocaglate derivative and the stereochemically defined, inactive enantiomer of the eIF4A RNA helicase inhibitor CR-1-31-B [1]. With a molecular weight of 507.53 g/mol and a purity typically ≥98% , this white to off-white solid is soluble in DMSO (200 mg/mL) . Unlike its active counterpart, CR-1-30-B demonstrates no inhibitory effect on eIF4A and fails to suppress MUC1-C oncoprotein translation, establishing its primary utility as a negative control in mechanistic studies of cap-dependent translation [1].

Stereochemically defined inactive enantiomer for eIF4A inhibitor research

Matched-pair control enables stereochemical attribution of MUC1-C translation effects

Supports cap-dependent translation assay context with CR-1-31-B active comparator

• [1] Jin C, Rajabi H, Rodrigo CM, Porco JA Jr, Kufe D. Targeting the eIF4A RNA helicase blocks translation of the MUC1-C oncoprotein [published correction appears in Oncogene. 2021 May;40(18):3347]. Oncogene. 2013;32(17):2179-2188. View Source

Why Generic Substitution Fails: The Critical Requirement for Stereochemical Purity in CR-1-30-B as an eIF4A Inactive Control

Substituting CR-1-30-B with a generic inactive control or a structurally distinct eIF4A inhibitor like silvestrol would compromise experimental rigor. CR-1-30-B is defined by its precise enantiomeric relationship to the active compound CR-1-31-B, ensuring that any observed biological effect from the active molecule can be attributed solely to eIF4A inhibition [1]. Unlike broad-spectrum translation inhibitors such as silvestrol or zotatifin, which exhibit potent off-target effects, the matched enantiomeric pair of CR-1-31-B/CR-1-30-B offers a uniquely controlled chemical genetic system [2]. The absence of quantitative activity in CR-1-30-B at identical concentrations to its active counterpart is not merely a qualitative observation but a foundational requirement for interpreting target engagement, selectivity, and downstream phenotypic effects in MUC1-C and cancer biology research [1].

Racemic mixture Racemic (±)-CR-1-31-B contains active enantiomer; partial eIF4A inhibition may confound background signal.

Broad-spectrum inhibitor Silvestrol or zotatifin exhibit off-target polypharmacology; phenotype may not reflect enantiomer-matched control.

Generic inactive control Controls such as Nec-1 inactive or KN-92 lack matched stereochemistry; target-attribution may require validation.

• [1] Jin C, Rajabi H, Rodrigo CM, Porco JA Jr, Kufe D. Targeting the eIF4A RNA helicase blocks translation of the MUC1-C oncoprotein. Oncogene. 2013;32(17):2179-2188. View Source
• [2] Obermann H, et al. Comparison of broad-spectrum antiviral activities of the synthetic rocaglate CR-31-B (−) and the eIF4A-inhibitor Silvestrol. 2020. View Source

Quantitative Differentiation of CR-1-30-B: Evidence for Its Selection as a Negative Control Over Alternatives

eIF4A Inhibition: A Binary On/Off Switch Between CR-1-30-B and Its Active Enantiomer

In a direct head-to-head comparison within the same study, CR-1-30-B was identified as entirely inactive against the eIF4A RNA helicase, while its active enantiomer CR-1-31-B potently inhibited eIF4A activity [1]. This was demonstrated in a thermal shift assay where CR-1-31-B, silvestrol, and zotatifin all significantly stabilized the eIF4A-polypurine RNA complex, resulting in a measurable increase in melting temperature (ΔTm), whereas the addition of CR-1-30-B resulted in no detectable temperature shift compared to the DMSO control [2]. This confirms that the biological activity is exquisitely sensitive to the stereochemistry of the rocaglate scaffold.

eIF4A:RNA stabilization

Head-to-head

CR-1-30-B
No thermal shift vs. DMSO

CR-1-31-B, silvestrol, zotatifin
Positive ΔTm shift

Stereochemistry-dependent target engagement; inactive enantiomer does not stabilize eIF4A:RNA complex.

In vitro thermal shift assay; recombinant human eIF4A and polypurine RNA.

Evidence Dimension	eIF4A:RNA complex stabilization (ΔTm)
Target Compound Data	No temperature shift vs. DMSO control
Comparator Or Baseline	CR-1-31-B, silvestrol, and zotatifin all induce a positive ΔTm shift
Quantified Difference	Qualitative difference: active enantiomers stabilize the complex; CR-1-30-B does not.
Conditions	In vitro thermal shift assay with recombinantly expressed human eIF4A and polypurine RNA (AG)5 [2]

Why This Matters

This data is essential for procurement, as it verifies the absolute stereochemical specificity required for a valid negative control; only CR-1-30-B provides the matched enantiomeric inactivity for CR-1-31-B.

• [1] Jin C, Rajabi H, Rodrigo CM, Porco JA Jr, Kufe D. Targeting the eIF4A RNA helicase blocks translation of the MUC1-C oncoprotein. Oncogene. 2013;32(17):2179-2188. View Source
• [2] Obermann H, et al. Broad anti-pathogen potential of DEAD box RNA helicase eIF4A-targeting rocaglates. Sci Rep. 2023. Figure 3B. View Source

MUC1-C Translational Blockade: Concentration-Matched Inactivity Confirms Control Validity

The primary application of CR-1-30-B is as a negative control in MUC1-C translation assays. In a seminal oncogene study, treatment of EGF-stimulated MCF-10A breast epithelial cells with the active enantiomer CR-1-31-B resulted in a dose-dependent decrease in MUC1-C protein abundance. Critically, at the same effective concentration of 100 nM, the inactive enantiomer CR-1-30-B had no effect on EGF-induced MUC1-C expression [1]. This inactivity was reproduced in multiple breast cancer cell lines, where 100 nM CR-1-31-B downregulated MUC1-C abundance in MCF-7 and BT-549 cells, while CR-1-30-B at the identical concentration showed no apparent effect [1].

MUC1-C translation blockade

Head-to-head

100 nM CR-1-30-B
No effect on MUC1-C levels

100 nM CR-1-31-B
Blocks EGF/HRG-induced MUC1-C

Concentration-matched inactivity confirms on-target MUC1-C suppression by active enantiomer.

MCF-10A, MCF-7, BT-549 cells; immunoblotting endpoint.

Evidence Dimension	MUC1-C protein abundance (translation)
Target Compound Data	100 nM: No effect on MUC1-C levels in MCF-10A, MCF-7, and BT-549 cells
Comparator Or Baseline	100 nM CR-1-31-B: Blocks EGF-induced MUC1-C increases; downregulates constitutive MUC1-C overexpression
Quantified Difference	Complete loss of function at a concentration where the active enantiomer is fully effective.
Conditions	MCF-10A cells stimulated with EGF or HRG; human breast cancer cell lines MCF-7 and BT-549; assessed by immunoblotting.

Why This Matters

This concentration-matched, negative result confirms that CR-1-30-B is an essential tool for distinguishing on-target eIF4A-mediated effects from off-target cytotoxicity in MUC1-C oncoprotein research.

• [1] Jin C, Rajabi H, Rodrigo CM, Porco JA Jr, Kufe D. Targeting the eIF4A RNA helicase blocks translation of the MUC1-C oncoprotein. Oncogene. 2013;32(17):2179-2188. View Source

Viability and Cytotoxicity: CR-1-30-B as an Inert Control for Phenotypic Assays

For scientists investigating the therapeutic window of eIF4A inhibitors, CR-1-30-B provides a critical benchmark for non-specific toxicity. In a head-to-head comparison, human primary monocytes, M1/M2 macrophages, monocyte-derived dendritic cells (MdDCs), and T cells were treated with various concentrations of silvestrol, CR-1-31-B, zotatifin, or the inactive enantiomer CR-1-30-B. The active compounds exhibited concentration-dependent cytotoxicity, whereas CR-1-30-B treatment resulted in viability levels indistinguishable from the DMSO vehicle control across all immune cell types [1]. This confirms that the rocaglate scaffold itself is not inherently cytotoxic at the concentrations tested, isolating the biological impact to the inhibition of eIF4A.

Cell viability & cytotoxicity

Head-to-head

CR-1-30-B
Viability equal to DMSO control

Active rocaglates
Concentration-dependent viability decrease

Scaffold-matched inert control; cytotoxicity attributable to eIF4A inhibition, not chemical scaffold.

Human primary monocytes, macrophages, MdDCs, T cells.

Evidence Dimension	Percentage of viable cells
Target Compound Data	Viability equivalent to DMSO control at all tested concentrations.
Comparator Or Baseline	Silvestrol, CR-1-31-B, and zotatifin decrease viability in a concentration-dependent manner.
Quantified Difference	Differential of up to 100% viability vs. significant reduction by active rocaglates.
Conditions	Human primary monocytes, M1/M2 macrophages, MdDCs, and T cells; Orangu assay in triplicates.

Why This Matters

This rules out scaffold-mediated toxicity and establishes CR-1-30-B as the gold-standard control for distinguishing pharmacological eIF4A inhibition from non-specific cellular stress, which is crucial for drug development programs.

• [1] Obermann H, et al. Broad anti-pathogen potential of DEAD box RNA helicase eIF4A-targeting rocaglates. Sci Rep. 2023. Figure 4. View Source

Stereochemical Purity: CR-1-30-B Outperforms Racemic Mixtures and Generic Inactive Controls

The commercial value of CR-1-30-B is intrinsically tied to its high stereochemical purity. This compound is offered as a single, defined enantiomer with a purity of ≥98% , in contrast to racemic (±)-CR-1-31-B mixtures that contain both active and inactive species . A racemic mixture would confound experimental results by introducing partial eIF4A inhibition, diluting the true negative signal. Furthermore, unlike generic translation inhibitors or other inactive analogs, CR-1-30-B is characterized by a defined optical rotation, a specific CAS number (1352914-53-4), and a unique SMILES string confirming its absolute stereochemistry, all of which are verifiable by a Certificate of Analysis .

Stereochemical purity

Data to verify

≥98% purity, single enantiomer (≥98% ee)

Defined enantiomeric identity separates inactive control from racemic mixtures.

Specification per vendor CoA; batch-specific review advised.

Evidence Dimension	Enantiomeric purity and identity
Target Compound Data	≥98% purity, single enantiomer (CAS 1352914-53-4, (1S,2S,3R,3aS,8bR) configuration).
Comparator Or Baseline	Racemic (±)-CR-1-31-B (mixed stereoisomers) or other non-enantiomeric inactive controls (e.g., Nec-1 inactive control, KN-92).
Quantified Difference	100% enantiomeric excess vs. 0% for racemate; complete chemical identity mismatch for generic controls.
Conditions	Quality control: HPLC, MS, NMR, and optical rotation; as per vendor CoA.

Why This Matters

For reproducible science, a defined stereochemical identity ensures that every experiment is internally controlled with a compound that differs from the active molecule only by 3D spatial arrangement, not by gross chemical structure.

Best Research and Industrial Application Scenarios for CR-1-30-B

Negative Control for eIF4A-Dependent MUC1-C Translation in Oncology Research

In breast cancer and other oncology models, CR-1-30-B is the requisite negative control for experiments with CR-1-31-B. Using both enantiomers at identical concentrations (e.g., 100 nM) allows researchers to definitively attribute the downregulation of the MUC1-C oncoprotein to eIF4A inhibition, as CR-1-30-B shows no effect on EGF or HRG-induced MUC1-C translation [1]. This application is directly evidenced by the original characterization study in MCF-10A and breast cancer cell lines [1].

Discriminating On-Target Pharmacology from Scaffold-Mediated Cytotoxicity in Drug Discovery

During preclinical evaluation of rocaglate-based therapies, CR-1-30-B serves as a scaffold-matched control to rule out non-specific toxicity. As demonstrated by the comparable viability of primary human immune cells treated with CR-1-30-B vs. DMSO control, any reduction in cell viability observed with CR-1-31-B, silvestrol, or zotatifin can be confidently assigned to eIF4A inhibition rather than inherent chemical toxicity [2].

Biophysical Binding Specificity Control in Thermal Shift and Molecular Docking Studies

In biophysical assays designed to measure target engagement of eIF4A inhibitors, CR-1-30-B is an essential control for binding specificity. Thermal shift assays show that CR-1-31-B, silvestrol, and zotatifin increase the melting temperature of the eIF4A:RNA complex, while CR-1-30-B induces no shift, confirming that a stable ternary complex requires the active stereoisomer [2]. Molecular docking studies further predict that CR-1-30-B cannot adopt the productive binding conformation, providing a structural rationale for its inactivity [2].

Internal Standard for Translational Control Studies in Infectious Disease Models

For studies investigating the antiviral or anti-parasitic activity of rocaglates, CR-1-30-B is a critical control to ensure that effects on viral protein synthesis or pathogen proliferation are specifically due to eIF4A inhibition. The established inactivity of CR-1-30-B in eukaryotic translation assays confirms that any observed reduction in pathogen load with CR-1-31-B is target-mediated, which is essential for advancing lead compounds toward development [2].

Application

Selection Property

Validation Focus

eIF4A-dependent MUC1-C oncoprotein translation research

Stereochemically matched inactive enantiomer

MUC1-C protein abundance assay context

Distinguishing target-mediated pharmacology from scaffold cytotoxicity

Inert enantiomer control for cell viability assays

Cytotoxicity endpoint review

eIF4A:RNA binding specificity studies

Enantiomer-dependent target engagement

Thermal shift assay context

Translational control research in infectious disease models

Enantiomer-matched inactive control for eIF4A

Pathogen protein synthesis endpoint review

• [1] Jin C, Rajabi H, Rodrigo CM, Porco JA Jr, Kufe D. Targeting the eIF4A RNA helicase blocks translation of the MUC1-C oncoprotein. Oncogene. 2013;32(17):2179-2188. View Source
• [2] Obermann H, et al. Broad anti-pathogen potential of DEAD box RNA helicase eIF4A-targeting rocaglates. Sci Rep. 2023. Figures 3 and 4. View Source